Cas no 2757922-61-3 (N-(7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2,2,2-trifluoroacetamide)

• Product Name: N-(7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2,2,2-trifluoroacetamide
• CAS No: 2757922-61-3
• MF: C₁₁H₁₀BrF₃N₂O₂
• MW: 339.108512401581
• CID: 6471771
• PubChem ID: 165764723
• Update Time: 2025-05-24

N-(7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2,2,2-trifluoroacetamide Chemical and Physical Properties

Names and Identifiers

• EN300-37297007
• 2757922-61-3
• N-(7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2,2,2-trifluoroacetamide

• Inchi： 1S/C11H10BrF3N2O2/c12-7-3-6-5-16-1-2-19-9(6)8(4-7)17-10(18)11(13,14)15/h3-4,16H,1-2,5H2,(H,17,18)
• InChI Key： KUAQNUWNSMIBBP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)CNCCO2)NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 337.98777g/mol
• Monoisotopic Mass: 337.98777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.4Ų

Additional information on N-(7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2,2,2-trifluoroacetamide

N-(7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2,2,2-trifluoroacetamide: A Comprehensive Overview

The compound N-(7-bromo-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-yl)-2,2,2-trifluoroacetamide (CAS No. 2757922-61-3) is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound belongs to the class of benzoxazepines, which are heterocyclic aromatic compounds with a seven-membered ring containing oxygen and nitrogen atoms. The presence of a trifluoroacetyl group further enhances its chemical properties, making it a valuable molecule in contemporary drug discovery and material science.

Recent studies have highlighted the importance of benzoxazepines in medicinal chemistry due to their unique pharmacological profiles. The 7-bromo substitution in this compound introduces additional electronic and steric effects, which can be exploited to modulate biological activity. For instance, bromine substitution is known to improve the lipophilicity of molecules, enhancing their ability to cross cellular membranes and interact with target proteins. This makes N-(7-bromo-...)-trifluoroacetamide a promising candidate for the development of bioactive compounds with potential applications in oncology and neurodegenerative diseases.

The synthesis of N-(7-bromo...)-trifluoroacetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the benzoxazepine ring system through cyclization reactions and subsequent functionalization to introduce the bromine and trifluoroacetyl groups. Researchers have employed various catalysts, such as palladium complexes and transition metal catalysts, to optimize these reactions and achieve high yields. These advancements underscore the importance of green chemistry principles in modern synthetic strategies.

From a structural perspective, the trifluoroacetyl group plays a critical role in stabilizing the molecule's conformation and influencing its electronic properties. Fluorine atoms are highly electronegative and can significantly alter the molecule's reactivity and solubility. This feature is particularly advantageous in drug design, where fine-tuning physical properties is essential for achieving desired pharmacokinetic profiles. Furthermore, the benzoxazepine core provides a rigid framework that can serve as a scaffold for attaching other functional groups in future derivatization studies.

Recent computational studies have utilized advanced molecular modeling techniques to predict the binding affinities of N-(7-bromo...)-trifluoroacetamide to various biological targets. These studies suggest that the compound may exhibit potent inhibitory activity against certain enzymes implicated in disease pathways. For example, molecular docking simulations indicate that the bromine substituent could facilitate interactions with hydrophobic pockets on target proteins, while the trifluoroacetyl group might contribute to hydrogen bonding networks. Such insights provide a strong foundation for experimental validation and further optimization of this compound as a lead drug candidate.

In terms of analytical characterization, modern spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry) have been instrumental in confirming the structure of N-(7-bromo...)-trifluoroacetamide. High-resolution mass spectrometry has provided precise molecular weight data, while 1H NMR and 13C NMR spectra have revealed detailed information about the spatial arrangement of atoms within the molecule. These analyses are crucial for ensuring the purity and identity of the compound during synthesis and storage.

The development of efficient analytical methods for detecting N-(7-bromo...)-trifluoroacetamide in complex matrices is another area of active research. Techniques such as liquid chromatography-mass spectrometry (LC-MS) have been optimized for this purpose, enabling sensitive and specific detection even at trace levels. Such advancements are particularly relevant for quality control in pharmaceutical manufacturing and environmental monitoring applications.

Looking ahead, the potential applications of N-(7-bromo...)-trifluoroacetamide extend beyond medicine into materials science and catalysis. Its unique electronic properties make it a candidate for use in organic electronics or as a ligand in transition metal catalysis. Researchers are actively exploring these possibilities by investigating its behavior under various reaction conditions and its compatibility with existing materials systems.

In conclusion,N-(7-bromo...)-trifluoroacetamide (CAS No. 2757922-61-3) represents a cutting-edge compound with diverse applications across multiple disciplines. Its structure-function relationship has been extensively studied using state-of-the-art methodologies, providing valuable insights into its potential uses. As research continues to uncover new properties and applications for this compound,it will undoubtedly play an increasingly important role in advancing scientific knowledge and technological innovation.